Cas no 329048-51-3 (prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure

329048-51-3 structure

Product Name:prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

CAS No:329048-51-3

MF:C₁₈H₂₂N₂O₆

MW:362.377085208893

CID:6261787

PubChem ID:2855140

Update Time:2024-01-06

prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Oprea1_606725
- prop-2-enyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
- Oprea1_453240
- AKOS000657017
- allyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- SR-01000418683
- F1079-0174
- VU0488928-1
- SR-01000418683-1
- AKOS021987312
- 329048-51-3
- Inchi： 1S/C18H22N2O6/c1-6-7-26-17(21)14-10(2)19-18(22)20-15(14)11-8-12(23-3)16(25-5)13(9-11)24-4/h6,8-9,15H,1,7H2,2-5H3,(H2,19,20,22)
- InChI Key： VHSCYUIKWCEHGJ-UHFFFAOYSA-N
- SMILES： O(CC=C)C(C1=C(C)NC(NC1C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

Exact Mass: 362.14778643g/mol
Monoisotopic Mass: 362.14778643g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 8
Complexity: 562
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 95.1Å²

prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1079-0174-2μmol	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1079-0174-5μmol	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1079-0174-10μmol	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1079-0174-20μmol	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1079-0174-1mg	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1079-0174-2mg	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1079-0174-3mg	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1079-0174-4mg	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1079-0174-5mg	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1079-0174-10mg	prop-2-en-1-yl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	329048-51-3	90%+	10mg	$79.0	2023-05-17